![molecular formula C11H11NO2 B077371 2,3-Dimethyl-1H-indole-5-carboxylic acid CAS No. 14844-73-6](/img/structure/B77371.png)
2,3-Dimethyl-1H-indole-5-carboxylic acid
Overview
Description
2,3-Dimethyl-1H-indole-5-carboxylic acid (2,3-DMICA) is a derivative of indole-5-carboxylic acid (ICA), a naturally occurring organic compound belonging to the class of aromatic compounds known as indoles. 2,3-DMICA is a white crystalline solid with a melting point of 180-182°C. It is soluble in water and a variety of organic solvents, including ethanol and dimethyl sulfoxide (DMSO). 2,3-DMICA has been used in scientific research and laboratory experiments due to its chemical and physical properties, as well as its ability to interact with various biological molecules.
Scientific Research Applications
Oligomerization and Derivative Formation : Indole derivatives, including indole-5-carboxylic acid, can react with thiols to yield complex compounds with potential applications in organic synthesis (Mutulis et al., 2008).
Optical Imaging for Cancer Detection : A water-soluble near-infrared dye derived from an indole carboxylic acid variant has been developed for cancer detection using optical imaging. This dye shows increased quantum yield and potential for use in molecular-based beacons for cancer detection (Pham et al., 2005).
Synthesis of Novel Compounds : Indole carboxylic acids can be used to synthesize various derivatives, such as furo[indole] derivatives, which have potential applications in organic and medicinal chemistry (Grinev et al., 1977).
Biological Activities : Indole alkaloids isolated from fungi, including derivatives of indole carboxylic acids, have been studied for their antifungal properties (Levy et al., 2000).
Anti-inflammatory and Analgesic Activities : Microwave-assisted synthesis of indole and furan derivatives, including indole carboxylic acid, has been explored, with some compounds showing good anti-inflammatory and analgesic activities (Sondhi et al., 2007).
Catalyst in Electrochemical Reactions : Indole-5-carboxylic acid has been used as a covalent bonding agent in a composite catalyst for oxygen reduction reactions, indicating its utility in electrochemical applications (Yu et al., 2014).
Selective Oxidation of Dopamine : Carboxylic acid substituted indoles have been studied for their application in the selective oxidation of dopamine, a significant neurotransmitter (Singh et al., 2009).
Mechanism of Action
Target of Action
It is known that indole derivatives bind with high affinity to multiple receptors , which suggests that this compound may also interact with various cellular targets.
Mode of Action
Indole derivatives are known to interact with their targets, leading to various biological activities . The specific interactions and resulting changes caused by this compound would need further investigation.
Biochemical Pathways
Indole derivatives are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . This suggests that this compound could potentially affect a wide range of biochemical pathways.
Result of Action
It has been reported that 2,3-dimethylindoles show anticancer properties against various cancer cell lines . This suggests that this compound could potentially have cytotoxic effects.
properties
IUPAC Name |
2,3-dimethyl-1H-indole-5-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11NO2/c1-6-7(2)12-10-4-3-8(11(13)14)5-9(6)10/h3-5,12H,1-2H3,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KHJGIMZYCBPOBG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(NC2=C1C=C(C=C2)C(=O)O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40351225 | |
Record name | 2,3-Dimethyl-1H-indole-5-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40351225 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
189.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
14844-73-6 | |
Record name | 2,3-Dimethyl-1H-indole-5-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40351225 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,3-dimethyl-1H-indole-5-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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